1-(Benzyloxy)-4-(buta-1,3-dien-2-yl)benzene

• CAS RN: 821798-74-7
• Molecular Formula: C17H16O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 1-buta-1,3-dien-2-yl-4-phenylmethoxybenzene
• InChI: InChI=1S/C17H16O/c1-3-14(2)16-9-11-17(12-10-16)18-13-15-7-5-4-6-8-15/h3-12H,1-2,13H2
• InChI Key: XCFQZDYDYRMDNI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=C)C1=CC=C(C=C1)OCC2=CC=CC=C2

Description

1-(Benzyloxy)-4-(buta-1,3-dien-2-yl)benzene is a useful research compound. Its molecular formula is C17H16O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Benzyloxy)-4-(buta-1,3-dien-2-yl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Benzyloxy)-4-(buta-1,3-dien-2-yl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-benzyloxy-4-(1-iodo-vinyl)-benzene (12.0 g, 0.035 mol), vinyl tributyl tin (16.0 mL, 0.056 mol) and PdCl2(CH3CN)2 (150 mg, 0.0579 mmol) were dissolved in DMF (300 mL). The reaction mixture was stirred at 25° C. for 16 h, then partitioned between ethyl acetate (800 mL) and H2O (400 mL). The organic layer was washed by brine, concentrated and purified on SiO2 (15% ethyl acetate/Hexane) to yield 1-benzyloxy-4-(1-methylene-allyl)-benzene.